Cas no 1807261-98-8 (Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate
• CAS No: 1807261-98-8
• MF: C₁₂H₈F₅NO₄
• MW: 325.188241004944
• CID: 4946986
• Update Time: 2025-10-25

Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H8F5NO4/c1-2-20-10(19)6-3-4-8(21-11(13)14)7(5-18)9(6)22-12(15,16)17/h3-4,11H,2H2,1H3
• InChI Key： AOBUICKUEAHGDV-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C=CC=1C(=O)OCC)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 433
• XLogP3: 4
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate

Comprehensive Guide to Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate (CAS No. 1807261-98-8)

Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate (CAS No. 1807261-98-8) is a specialized fluorinated benzoate derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and difluoromethoxy functional groups, has garnered attention for its potential in drug discovery and material science. In this article, we delve into its properties, synthesis, applications, and market trends, addressing common queries from researchers and industry professionals.

The molecular structure of Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate features a benzoate ester core substituted with cyano, difluoromethoxy, and trifluoromethoxy groups. These substituents contribute to its high electronegativity and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers often search for "fluorinated benzoate derivatives" or "CAS 1807261-98-8 applications" to explore its role in modern chemistry.

One of the key advantages of this compound is its versatility in medicinal chemistry. The presence of fluorine atoms enhances metabolic stability and bioavailability, which are critical factors in drug design. Recent studies highlight its use in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for "novel fluorinated pharmaceuticals." Additionally, its agrochemical potential, particularly in crop protection, has been a trending topic in "sustainable agriculture chemicals."

The synthesis of Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate typically involves multi-step reactions, including esterification and fluorination processes. Optimizing these steps for scalability and yield is a common challenge, as reflected in searches like "CAS 1807261-98-8 synthesis protocol." Advanced techniques such as flow chemistry and catalytic fluorination are being explored to improve efficiency, addressing the industry's focus on "green chemistry solutions."

From a commercial perspective, the demand for fluorinated compounds like this benzoate derivative is rising, driven by their applications in high-value industries. Market reports indicate a surge in inquiries for "CAS 1807261-98-8 suppliers" and "custom synthesis services," underscoring its economic relevance. Regulatory compliance and safety data (e.g., "1807261-98-8 SDS") are also frequently searched, reflecting the importance of responsible handling in labs.

In conclusion, Ethyl 3-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate (CAS No. 1807261-98-8) represents a cutting-edge tool for researchers tackling challenges in drug development and agrochemical innovation. Its unique properties and expanding applications make it a compound worth watching in the evolving landscape of fluorinated organic chemistry. For those seeking deeper insights, queries like "1807261-98-8 research papers" or "difluoromethoxy benzoate uses" can lead to further exploration.